Cas no 898762-29-3 ( )

• Product Name: &nbsp
• CAS No: 898762-29-3
• MF: C₁₆H₁₂ClNO
• MW: 269.725583076477
• MDL: MFCD03843407
• CID: 873207
• PubChem ID: 24726023
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-[3-(3-chlorophenyl)propanoyl]benzonitrile
• 3-(3-CHLOROPHENYL)-2'-CYANOPROPIOPHENONE
• DTXSID30644416
• MFCD03843407
• 898762-29-3
• AKOS016021846
•  

• MDL： MFCD03843407
• Inchi： 1S/C16H12ClNO/c17-14-6-3-4-12(10-14)8-9-16(19)15-7-2-1-5-13(15)11-18/h1-7,10H,8-9H2
• InChI Key： BJERNBTWZYRMSD-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CCC(C1C=CC=CC=1C#N)=O

Computed Properties

• Exact Mass: 269.06100
• Monoisotopic Mass: 269.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 4.02718